Cas no 2248302-71-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylate
• CAS No: 2248302-71-6
• MF: C₁₈H₁₃N₃O₅
• MW: 351.312924146652
• CID: 5870833
• PubChem ID: 165730482
• Update Time: 2025-07-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248302-71-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylate
• EN300-6519671

• Inchi： 1S/C18H13N3O5/c1-10-9-14(11(2)20(10)15-7-8-25-19-15)18(24)26-21-16(22)12-5-3-4-6-13(12)17(21)23/h3-9H,1-2H3
• InChI Key： OAVWZVDXYJZZJZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)N(C2C=CON=2)C=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 351.08552052g/mol
• Monoisotopic Mass: 351.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylate

Compound CAS No. 2248302-71-6: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylate

The compound with CAS No. 2248302-71-6, named 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-dimethyl-1-(1,2-Oxazol-3-Yl)-1H-Pyrrole-3-Carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives and features a pyrrole ring substituted with oxazole and methyl groups. Its structure suggests a high degree of functionalization, making it a promising candidate for further research in drug discovery and material science.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The isoindole moiety in this compound is known to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant activities. The presence of the oxazole group further enhances the molecule's potential for bioactivity, as oxazole-containing compounds are often associated with antimicrobial and anticancer properties.

The pyrrole ring in this compound adds another layer of complexity to its structure. Pyrrole derivatives are widely studied for their role in enzyme inhibition and their ability to modulate cellular signaling pathways. The substitution pattern on the pyrrole ring—specifically the methyl groups at positions 2 and 5—suggests that this compound may exhibit selectivity towards certain biological targets. Additionally, the carboxylate group at position 3 could play a role in hydrogen bonding interactions, which are crucial for molecular recognition in biological systems.

From a synthetic standpoint, the preparation of this compound likely involves multi-step organic synthesis techniques. The construction of the isoindole core would require careful planning to ensure high yields and purity. The incorporation of the oxazole group would involve nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions used. The overall synthesis strategy would need to account for the steric and electronic effects introduced by each substituent to achieve the desired product.

In terms of applications, this compound could serve as a lead molecule for drug development programs targeting diseases such as cancer or neurodegenerative disorders. Its structural features suggest that it may inhibit key enzymes or receptors involved in these conditions. Furthermore, the compound's stability and solubility properties would need to be evaluated to determine its suitability for in vivo studies.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like this one with greater accuracy. By employing molecular docking studies and machine learning algorithms, scientists can identify potential binding sites on target proteins and optimize the molecule's structure for improved potency and selectivity.

In conclusion, CAS No. 2248302-71-6 represents a valuable addition to the library of isoindole derivatives with promising therapeutic potential. Its unique structure combines multiple functional groups that could synergistically contribute to its bioactivity. As research continues to uncover new applications for such compounds, this molecule will undoubtedly play a significant role in advancing our understanding of organic chemistry and its impact on human health.